(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-fluorophenyl)methanone

• IUPAC Name: [2-[(3-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C17H14ClFN2OS/c18-14-5-1-3-12(9-14)11-23-17-20-7-8-21(17)16(22)13-4-2-6-15(19)10-13/h1-6,9-10H,7-8,11H2
• InChI Key: OLNWCLTZBPAISJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC(=CC=C2)Cl)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H14ClFN2OS
• Molecular Weight: 348.8 g/mol

Description

(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-fluorophenyl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the imidazole family and has been synthesized through various methods.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed various methods for synthesizing compounds with structures similar to "(2-((3-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-fluorophenyl)methanone," focusing on optimizing yields, exploring chemical reactivities, and identifying potential applications. For example, a study on the facile and convenient synthesis of new derivatives incorporating thiophene moieties highlighted the versatility of these compounds due to their diverse applications in material science and pharmaceuticals, including their potential as antibacterial, antifungal, and antiviral agents (Mabkhot, Y., Abd Elshafy Kheder, N., & Al-Majid, A., 2010).

Potential Applications

The synthesized compounds exhibit a wide range of biological activities, which makes them valuable in pharmaceutical and material science applications. For instance, substituted thiophenes have shown a broad spectrum of biological activities and are used in the development of chemical sensors and solar cells (Nagaraju, S., et al., 2018). Another study discussed the synthesis, spectral characterization, and the antibacterial activity of novel compounds, indicating their potential in developing new therapeutic agents (Shahana, M., & Yardily, A., 2020).

Physical Properties and Characterization

The physical and optical properties of these compounds are closely studied to understand their potential applications further. For example, the synthesis and characterization of oligobenzimidazoles explored their electrochemical, electrical, optical, thermal, and rectification properties, providing insights into their applications in electronic and photonic devices (Anand, S., & Muthusamy, A., 2018).

Mechanism of Action

Target of Action

The compound belongs to the class of imidazoles and sulfides. Imidazoles are known to interact with various enzymes and receptors in the body, including cytochrome P450 enzymes, histamine receptors, and nitric oxide synthase . Sulfides are known to have various biological activities, including antimicrobial, anticancer, and antioxidant effects .

Mode of Action

Sulfides can react with certain biological molecules, leading to changes in cellular processes .

Biochemical Pathways

Without specific information on this compound, it’s challenging to determine the exact biochemical pathways it affects. Based on its structural features, it could potentially be involved in pathways related to inflammation, oxidative stress, or cell proliferation .

Result of Action

The molecular and cellular effects of this compound would depend on its specific targets and mode of action. Given its structural features, it could potentially have effects on enzyme activity, cellular signaling, or gene expression .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence a compound’s action, efficacy, and stability. For example, certain compounds are more stable and effective at physiological pH, while others might be sensitive to heat or light .